Cas no 2901105-28-8 (1-(3,6-Difluoro-2-hydroxyphenyl)-2,2-difluoroethanone)

• Product Name: 1-(3,6-Difluoro-2-hydroxyphenyl)-2,2-difluoroethanone
• CAS No: 2901105-28-8
• MF: C₈H₄F₄O₂
• MW: 208.109776496887
• CID: 6796306
• PubChem ID: 171368275
• Update Time: 2025-10-28

1-(3,6-Difluoro-2-hydroxyphenyl)-2,2-difluoroethanone Chemical and Physical Properties

Names and Identifiers

• 2901105-28-8
• 1-(3,6-Difluoro-2-hydroxyphenyl)-2,2-difluoroethanone
• MFCD34766073

• Inchi： 1S/C8H4F4O2/c9-3-1-2-4(10)6(13)5(3)7(14)8(11)12/h1-2,8,13H
• InChI Key： ARGXXKKBNCELNR-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=C1C(C(F)F)=O)O)F

Computed Properties

• Exact Mass: 208.01474201g/mol
• Monoisotopic Mass: 208.01474201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3,6-Difluoro-2-hydroxyphenyl)-2,2-difluoroethanone

1-(3,6-Difluoro-2-hydroxyphenyl)-2,2-difluoroethanone: A Comprehensive Overview

1-(3,6-Difluoro-2-hydroxyphenyl)-2,2-difluoroethanone, commonly referred to by its CAS number 2901105-28-8, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a fluorinated aromatic ring and a ketone functional group. The presence of multiple fluorine atoms in its structure contributes to its distinct chemical properties, making it a subject of interest in both academic and industrial research.

The synthesis of 1-(3,6-Difluoro-2-hydroxyphenyl)-2,2-difluoroethanone involves advanced organic chemistry techniques, often utilizing fluorination reactions and ketone formation processes. Recent studies have highlighted the importance of optimizing synthesis pathways to enhance yield and purity, particularly in the context of large-scale production for industrial applications. Researchers have explored the use of catalytic systems and green chemistry principles to minimize environmental impact while maintaining product quality.

One of the most notable applications of this compound is in the field of pharmaceuticals. The fluorinated aromatic ring imparts unique pharmacokinetic properties, making it a valuable intermediate in drug development. For instance, it has been used as a building block for designing molecules with high bioavailability and selectivity. Recent advancements in medicinal chemistry have further expanded its potential in targeting specific receptors and enzymes, paving the way for innovative therapeutic agents.

In addition to pharmaceuticals, 1-(3,6-Difluoro-2-hydroxyphenyl)-2,2-difluoroethanone has found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties, including high surface area and tunable pore sizes, which are highly desirable for gas storage and catalysis applications.

The environmental impact of this compound has also been a topic of recent research. Studies have focused on understanding its degradation pathways under various conditions, including biodegradation and photodegradation. Results indicate that while the compound is relatively stable under normal conditions, it can undergo hydrolysis under specific pH and temperature conditions. This information is crucial for assessing its environmental fate and ensuring safe handling practices.

From a structural perspective, the compound's fluorinated groups significantly influence its electronic properties. The presence of multiple electronegative atoms enhances the molecule's electron-withdrawing effects, which can be leveraged in designing sensors and electronic devices. Recent research has explored its potential as a component in organic light-emitting diodes (OLEDs) and other optoelectronic materials, where its electronic characteristics play a critical role.

In conclusion, 1-(3,6-Difluoro-2-hydroxyphenyl)-2,2-difluoroethanone (CAS No. 2901105-28-8) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool in drug development, materials science, and environmental studies. As research continues to uncover new insights into its potential uses and behaviors, this compound is poised to play an even more significant role in advancing scientific innovation.